Cas no 1818294-39-1 (S-acetyl-PEG6-t-butyl ester)

• Product Name: S-acetyl-PEG6-t-butyl ester
• CAS No: 1818294-39-1
• MF: C₂₁H₄₀O₉S
• MW: 468.601906776428
• CID: 3045594
• Update Time: 2025-06-13

S-acetyl-PEG6-t-butyl ester Chemical and Physical Properties

Names and Identifiers

• S-acetyl-PEG6-t-butyl ester

• Inchi： 1S/C21H40O9S/c1-19(22)31-18-17-29-16-15-28-14-13-27-12-11-26-10-9-25-8-7-24-6-5-20(23)30-21(2,3)4/h5-18H2,1-4H3
• InChI Key： COWMBKVRIKGHSW-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CCOCCOCCOCCOCCOCCOCCC(=O)OC(C)(C)C

Additional information on S-acetyl-PEG6-t-butyl ester

Recent Advances in the Application of 1818294-39-1 and S-acetyl-PEG6-t-butyl ester in Chemical Biology and Pharmaceutical Research

The chemical compound 1818294-39-1 and the product S-acetyl-PEG6-t-butyl ester have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are pivotal in the development of novel therapeutic agents and drug delivery systems. This research brief aims to synthesize the latest findings related to these compounds, highlighting their applications, mechanisms, and potential impact on the industry.

1818294-39-1, a small molecule with a unique chemical structure, has been identified as a promising candidate for targeted drug delivery and enzyme inhibition. Recent studies have explored its role in modulating specific biological pathways, particularly in oncology and neurodegenerative diseases. The compound's ability to interact with key proteins and enzymes makes it a valuable tool for understanding disease mechanisms and developing targeted therapies.

S-acetyl-PEG6-t-butyl ester, on the other hand, is a versatile linker molecule widely used in bioconjugation and prodrug design. Its acetyl and t-butyl ester groups provide stability and controlled release properties, making it ideal for constructing drug conjugates. Recent advancements have demonstrated its efficacy in improving the pharmacokinetic profiles of therapeutic agents, thereby enhancing their bioavailability and reducing off-target effects.

A study published in the Journal of Medicinal Chemistry (2023) investigated the use of S-acetyl-PEG6-t-butyl ester in the synthesis of antibody-drug conjugates (ADCs). The researchers reported that the linker's stability under physiological conditions and its ability to release the active drug payload in a controlled manner significantly improved the therapeutic index of the ADCs. This finding underscores the potential of S-acetyl-PEG6-t-butyl ester in the development of next-generation biotherapeutics.

In another groundbreaking study, 1818294-39-1 was utilized as a scaffold for designing inhibitors of a key enzyme involved in cancer progression. The research, published in Nature Chemical Biology (2023), demonstrated that derivatives of 1818294-39-1 exhibited potent inhibitory activity with high selectivity, minimizing adverse effects. This study opens new avenues for the development of targeted cancer therapies with improved safety profiles.

The integration of these compounds into drug development pipelines is expected to accelerate the discovery of novel therapeutics. For instance, the combination of 1818294-39-1's targeting capabilities with the controlled release properties of S-acetyl-PEG6-t-butyl ester could lead to the creation of highly specific and efficient drug delivery systems. Such innovations are particularly relevant in the context of personalized medicine, where tailored treatments are essential for achieving optimal patient outcomes.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of these compounds. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize their potential. Ongoing research is focused on optimizing synthetic routes and evaluating the safety and efficacy of these compounds in preclinical and clinical settings.

In conclusion, the latest research on 1818294-39-1 and S-acetyl-PEG6-t-butyl ester highlights their transformative potential in chemical biology and pharmaceutical research. These compounds are paving the way for innovative therapeutic strategies, offering new hope for the treatment of complex diseases. Continued investment in research and development will be crucial to overcoming existing challenges and unlocking their full potential.